![molecular formula C20H13N3O3 B2829124 4-(1,3-dioxoisoindolin-2-yl)-N-(pyridin-4-yl)benzamide CAS No. 955299-30-6](/img/structure/B2829124.png)
4-(1,3-dioxoisoindolin-2-yl)-N-(pyridin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(1,3-dioxoisoindolin-2-yl)-N-(pyridin-4-yl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a derivative of isoindolinone and has been synthesized using various methods.
Scientific Research Applications
- DIBA has shown promise as an anticancer agent . Researchers have investigated its ability to inhibit specific enzymes involved in cancer cell proliferation. For instance, it targets histone deacetylases (HDACs) , which play a crucial role in epigenetic regulation. By inhibiting HDACs, DIBA can potentially suppress tumor growth and induce apoptosis in cancer cells .
- Inflammation is a common factor in various diseases. DIBA has been studied for its anti-inflammatory effects . It modulates inflammatory pathways by inhibiting NF-κB , a transcription factor involved in immune responses. This property makes DIBA a potential candidate for developing anti-inflammatory drugs .
- DIBA exhibits neuroprotective properties . It can enhance neuronal survival and protect against oxidative stress-induced damage. Researchers have explored its potential in treating neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease . By targeting specific pathways, DIBA may help mitigate neuroinflammation and neuronal loss .
- Viral infections remain a global health challenge. DIBA has demonstrated antiviral activity against certain viruses, including HIV-1 . It interferes with viral replication by inhibiting reverse transcriptase , a key enzyme in the virus life cycle. Further studies are needed to explore its full potential as an antiviral agent .
- Epigenetic modifications play a critical role in gene expression. DIBA’s HDAC inhibitory activity affects histone acetylation, leading to altered gene expression patterns. Researchers investigate its use in epigenetic therapies, particularly in conditions where aberrant gene regulation contributes to disease progression .
- DIBA serves as a valuable chemical tool in chemical biology research . Scientists use it as a probe to study HDACs and other cellular processes. Its specificity and potency make it useful for dissecting complex biological pathways and validating drug targets .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotection and Neurodegenerative Diseases
Antiviral Activity
Epigenetic Modulation
Chemical Biology and Probe Development
properties
IUPAC Name |
4-(1,3-dioxoisoindol-2-yl)-N-pyridin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13N3O3/c24-18(22-14-9-11-21-12-10-14)13-5-7-15(8-6-13)23-19(25)16-3-1-2-4-17(16)20(23)26/h1-12H,(H,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWSIDPHKGNVFTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)C(=O)NC4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-dioxoisoindolin-2-yl)-N-(pyridin-4-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.